4-(3,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine
Description
4-(3,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine (DMTPA) is an organic compound that has been studied for its potential applications in scientific research. DMTPA is a member of the pyrimidin-2-amine family, which is a group of compounds that are derived from pyrimidine and amine. DMTPA has been found to have several unique properties that make it a useful tool for scientists in a variety of fields.
Scientific Research Applications
Anticancer Potential
DMPTP has shown promise as an anticancer agent due to its ability to inhibit specific cellular pathways involved in cancer progression. Researchers have investigated its effects on tumor cell growth, apoptosis (programmed cell death), and metastasis. Preclinical studies suggest that DMPTP may interfere with cancer cell proliferation by targeting key signaling pathways .
Neuroprotection and Cognitive Enhancement
DMPTP’s neuroprotective properties have been explored in the context of neurodegenerative diseases such as Alzheimer’s and Parkinson’s. It appears to modulate oxidative stress, reduce neuroinflammation, and enhance neuronal survival. Additionally, some studies indicate potential cognitive-enhancing effects, making it an interesting candidate for further investigation .
Antioxidant Activity
As a phenolic compound, DMPTP exhibits antioxidant properties. It scavenges free radicals, protecting cells from oxidative damage. Researchers have studied its potential role in preventing age-related diseases and oxidative stress-related conditions .
Anti-inflammatory Effects
DMPTP may suppress inflammatory responses by inhibiting pro-inflammatory cytokines and enzymes. This anti-inflammatory activity could be relevant in conditions such as arthritis, inflammatory bowel disease, and other immune-mediated disorders .
Antimicrobial Properties
DMPTP has demonstrated antimicrobial activity against various pathogens, including bacteria and fungi. Researchers have investigated its potential as a natural antimicrobial agent, which could be useful in developing novel therapies or preservatives .
IMPPAT 2.0: Indian Medicinal Plants, Phytochemistry And Therapeutics. Available online: IMPPAT Database
properties
IUPAC Name |
4-(3,4-dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O3/c1-12-6-7-14(8-13(12)2)16-11-17(24-21(22)23-16)15-9-18(25-3)20(27-5)19(10-15)26-4/h6-11H,1-5H3,(H2,22,23,24) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYNSFNHZGASKRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=CC(=NC(=N2)N)C3=CC(=C(C(=C3)OC)OC)OC)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,4-Dimethylphenyl)-6-(3,4,5-trimethoxyphenyl)pyrimidin-2-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(4-Bromo-3-fluorophenyl)imidazo[1,2-a]pyridine](/img/structure/B6348055.png)
